![molecular formula C17H16FNO B1394471 3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one CAS No. 1287227-88-6](/img/structure/B1394471.png)
3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one
Overview
Description
3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one, also known as DMFP, is a fluorinated compound belonging to the family of biphenyl compounds. It is a white powder with a melting point of 64-66°C and a boiling point of 222-223°C. DMFP has been studied extensively for its potential applications in scientific research. It has been used in various experiments, such as in the synthesis of organic compounds, as a reagent for the synthesis of fluorinated compounds, and as a catalyst for the synthesis of polymers. In addition, DMFP has been used as a fluorescent probe for the detection of various biomolecules, as a reagent for the synthesis of drugs, and as a potential therapeutic agent for various diseases.
Scientific Research Applications
Fluorescent Probes
Fluoro biphenyl compounds are often used in the synthesis of fluorescent probes due to their bright and stable fluorescence. These probes can be used to investigate amino acids and other biological molecules .
Antibacterial Agents
Some fluoro biphenyl derivatives have been evaluated for their antibacterial activity, indicating potential use in developing new antimicrobial drugs .
Structural and Spectroscopic Analysis
The structural and spectroscopic characteristics of fluorinated biaryl compounds are studied using both theoretical and experimental approaches, which can be applied in material science and chemistry research .
Probe Design and Synthesis
The design and synthesis of fluorescent probes using fluoro biphenyl compounds can expand their application in various fields, including biomedical research .
Biomedical Applications
Fluorescent probes and functional materials derived from fluoro biphenyl compounds are used in biological applications, providing powerful tools for basic research and medical diagnostics .
properties
IUPAC Name |
(E)-3-(dimethylamino)-1-(3-fluoro-4-phenylphenyl)prop-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FNO/c1-19(2)11-10-17(20)14-8-9-15(16(18)12-14)13-6-4-3-5-7-13/h3-12H,1-2H3/b11-10+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDFSJPDKGCMCOA-ZHACJKMWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=CC(=O)C1=CC(=C(C=C1)C2=CC=CC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C/C(=O)C1=CC(=C(C=C1)C2=CC=CC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Dimethylamino)-1-(2-fluoro-1,1'-biphenyl-4-yl)prop-2-en-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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